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Compound of Interest

Compound Name: Hexadecanenitrile

Cat. No.: B1595508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the chemical and physical

properties, synthesis, analysis, and potential applications of hexadecanenitrile. All quantitative

data is presented in structured tables for ease of reference, and detailed experimental

protocols are provided for key methodologies.

Core Chemical and Physical Properties
Hexadecanenitrile, also known as palmitonitrile, is a long-chain aliphatic nitrile. Its

fundamental properties are summarized below.
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Property Value Source

IUPAC Name hexadecanenitrile [1][2]

Synonyms

Palmitonitrile, 1-

Cyanopentadecane, Palmitic

acid nitrile

[1][3]

CAS Number 629-79-8 [1][4][5]

Molecular Formula C₁₆H₃₁N [1][3][5][6][7]

Molecular Weight 237.42 g/mol [1][4][5]

Physical State
Solid or Semi-solid or liquid or

lump
[2]

Melting Point 31 °C [5]

Boiling Point 120 °C at 0.1 Torr [5]

Density 0.8303 g/cm³ [8]

Solubility Insoluble in water [9]

Refractive Index 1.4450 [8]

Spectral Data
Technique Key Features

Infrared (IR) Spectroscopy
A characteristic sharp peak for the nitrile (C≡N)

group is expected around 2240-2260 cm⁻¹.

¹³C NMR Spectroscopy
The nitrile carbon typically appears around 115-

125 ppm.

Mass Spectrometry (MS)
The molecular ion peak [M]⁺ would be observed

at m/z 237.

Experimental Protocols
Synthesis of Hexadecanenitrile
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A common method for the synthesis of hexadecanenitrile is through the dehydration of

hexadecanamide.

Protocol: Dehydration of Hexadecanamide

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine hexadecanamide (1 equivalent) and a dehydrating agent such as

phosphorus pentoxide (P₂O₅) or thionyl chloride (SOCl₂) in an appropriate anhydrous solvent

(e.g., toluene or dichloromethane).

Reaction Conditions: Heat the mixture to reflux with continuous stirring. The reaction

progress can be monitored by thin-layer chromatography (TLC) or gas chromatography

(GC).

Workup: After the reaction is complete, cool the mixture to room temperature. Carefully

quench the excess dehydrating agent by slowly adding water or a saturated sodium

bicarbonate solution.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with an

organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic layers.

Washing: Wash the combined organic layers with brine, and then dry over anhydrous sodium

sulfate or magnesium sulfate.

Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator to

obtain the crude hexadecanenitrile.

Purification: The crude product can be purified by vacuum distillation or column

chromatography on silica gel using a hexane/ethyl acetate gradient.

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful technique for the identification and quantification of hexadecanenitrile.

Protocol: GC-MS Analysis
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Sample Preparation: Dissolve a known amount of the hexadecanenitrile sample in a

suitable volatile solvent, such as hexane or dichloromethane, to a final concentration of

approximately 1 mg/mL.

GC-MS System: Utilize a gas chromatograph coupled to a mass spectrometer. A common

setup includes a nonpolar capillary column (e.g., DB-5ms).

Injection: Inject 1 µL of the prepared sample into the GC inlet, which is typically heated to

around 250 °C.

GC Oven Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: Increase the temperature at a rate of 10 °C/minute to 280 °C.

Final hold: Hold at 280 °C for 10 minutes.

Carrier Gas: Use helium as the carrier gas at a constant flow rate of 1 mL/min.

Mass Spectrometer Parameters:

Ionization mode: Electron Ionization (EI) at 70 eV.

Mass range: Scan from m/z 40 to 500.

Ion source temperature: 230 °C.

Data Analysis: Identify hexadecanenitrile by its retention time and the fragmentation pattern

in the mass spectrum. The molecular ion peak at m/z 237 should be present.

Logical and Experimental Workflows
The following diagrams illustrate the logical progression of synthesizing and analyzing

hexadecanenitrile.

Start: Hexadecanamide Dehydration Reaction
(e.g., with P2O5)

Aqueous Workup
& Extraction

Purification
(Distillation or Chromatography) Pure Hexadecanenitrile
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Click to download full resolution via product page

A simplified workflow for the synthesis of hexadecanenitrile.
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Click to download full resolution via product page

The general workflow for the GC-MS analysis of hexadecanenitrile.

Relevance in Drug Development
While hexadecanenitrile itself is not a therapeutic agent, it holds significance in the field of

drug development for several reasons:
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Chemical Intermediate: As a long-chain aliphatic nitrile, it can serve as a precursor or

building block in the synthesis of more complex molecules with potential therapeutic

activities. The nitrile group is a versatile functional group that can be converted into amines,

carboxylic acids, and other functionalities.

Pharmacophore Component: The nitrile group is present in numerous approved drugs and

acts as a key pharmacophore. It can participate in hydrogen bonding and dipole-dipole

interactions with biological targets. The incorporation of a nitrile group can influence a

molecule's potency, selectivity, and pharmacokinetic properties.

Potential Bioactivity: Research has suggested that hexadecanenitrile, found in the charcoal

of the ocellated snakehead fish, may possess anti-allergic properties.[10] This indicates a

potential, though currently underexplored, avenue for its direct or derivative-based

therapeutic application. Further investigation into its mechanism of action is warranted.

The biocompatibility and metabolic stability of the nitrile group make it an attractive feature in

the design of new drug candidates.[6] The lipophilic nature of the hexadecyl chain in

hexadecanenitrile can also be exploited to enhance membrane permeability and target lipid-

rich environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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